Cas no 644-46-2 (Allo Maltol)

• Product Name: Allo Maltol
• CAS No: 644-46-2
• MF: C₆H₆O₃
• MW: 126.110042095184
• MDL: MFCD04125897
• CID: 513502
• PubChem ID: 69521
• Update Time: 2025-04-19

Allo Maltol Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-2-methyl-4H-pyran-4-one
• Allo Maltol
• 4H-Pyran-4-one,5-hydroxy-2-methyl-
• 5-hydroxy-2-methylpyran-4-one
• 3-hydroxy-6-methyl-4H-pyran-4-one
• 3-hydroxy-6-methyl-4-pyrone
• 4H-Pyran-4-one,5-hydroxy-2-methyl
• 5-Hydroxy-2-methyl-4-pyrone
• A-Deoxykojic Acid
• UNII-A3L2726A8X
• A3L2726A8X
• SY153564
• NSC 166902
• E78575
• 4H-Pyran-4-one, 5-hydroxy-2-methyl-
• BBL034899
• SCHEMBL791161
• 2-Methyl-5-hydroxy-(4H)-pyran-4-one
• EN300-139613
• 644-46-2
• Q27273574
• DTXSID70214652
• 5-Hydroxy-2-methyl-4H-pyran-4-one, AldrichCPR
• MFCD04125897
• BCP25542
• SCHEMBL4649390
• Kojic acid, .alpha.-deoxy-
• NSC166902
• 5-Hydroxy-2-methyl-.gamma.-pyrone
• CHEMBL119083
• 6X-0801
• 5-Hydroxy-2-methyl-4H-pyran-4-one;Allomaltol
• Z1198164652
• ALBB-035191
• STL426078
• BDBM50536113
• AKOS006293931
• Allomaltol
• NSC-166902

• MDL： MFCD04125897
• Inchi： 1S/C6H6O3/c1-4-2-5(7)6(8)3-9-4/h2-3,8H,1H3
• InChI Key： IQXWFHDFTAZGNB-UHFFFAOYSA-N
• SMILES： O1C=C(C(C=C1C)=O)O

Computed Properties

• Exact Mass: 126.03200
• Monoisotopic Mass: 126.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.348
• Boiling Point: 285.5°C at 760 mmHg
• Flash Point: 127.7°C
• Refractive Index: 1.56
• PSA: 50.44000
• LogP: 0.65380

Allo Maltol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives